Cas no 403-43-0 (4-Fluorobenzoyl chloride)

• Product Name: 4-Fluorobenzoyl chloride
• CAS No: 403-43-0
• MF: C₇H₄ClFO
• MW: 158.557464599609
• MDL: MFCD00000684
• CID: 37291
• PubChem ID: 67879
• Update Time: 2026-02-26

4-Fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzoyl chloride
• 4-Fluorobenozyl Chloride
• p-Fluorobenzoyl chloride
• Benzoyl chloride, 4-fluoro-
• 4-fluorobenzoic acid chloride
• 4-Fluorobenzoyl chlo
• 4-fluoro-benzoyl chloride
• 4-fluoro-benzoylchlorid
• FLUOROBENZOYL(4-) CHLORIDE
• para-fluorobenzoic acid chloride
• parafluorobenzoyl chloride
• p-Fluorobenzoyl
• 4-Fluorobenozylchloride
• Benzoyl chloride, p-fluoro-
• p-Fluorobenzoic acid chloride
• 4-fluorobenzoylchloride
• 4-Fluoro benzoyl chloride
• CZKLEJHVLCMVQR-UHFFFAOYSA-N
• p-fluorobenzoylchloride
• p-fluorobenzoyl choride
• 4-flurobenzoyl chloride
• PubChem19744
• 4-fluorobenzoic chloride
• 4-fluoro-benzoylchloride
• 4-fl
• 4-Fluorobenzoyl chloride,98%
• F2190-0060
• AS-45825
• AMY202100080
• 4-Fluoro-benzoyl-chloride
• CK1093
• para-fluorobenzoylchloride
• CZKLEJHVLCMVQR-UHFFFAOYSA-
• MFCD00000684
• 1071809-52-3
• 4-fluoro benzoylchloride
• UNII-WW9JD3YJ9Q
• NSC88305
• W-106359
• NSC 88305
• 4-fluoro-1-benzenecarbonyl chloride
• WW9JD3YJ9Q
• A825063
• 4-fluorophenylcarbonyl chloride
• NS00043203
• EINECS 206-961-4
• 4-fluoro-benzoylchlorid;Benzoyl chloride, p-fluoro-;para-Fluorobenzoyl chloride;p-Fluorobenzoic acid chloride
• 4-Fluorobenzenecarbonyl chloride
• PB42763
• EN300-19251
• SCHEMBL1649
• 4-fluoranylbenzoyl chloride
• F0213
• NSC-88305
• 4-fluorobenzene carbonyl chloride
• FT-0618516
• 4-fluorobenzoyl-d4 chloride
• DTXSID5059953
• A25256
• 4-fluorbenzoylchlorid
• 4-fluorobenzoyl-chloride
• para-Fluorobenzoyl chloride
• 403-43-0
• AKOS000268647
• 4-Fluorobenzoyl chloride, 98%
• 4-fluoro-phenyl carboxylic acid chloride
• InChI=1/C7H4ClFO/c8-7(10)5-1-3-6(9)4-2-5/h1-4H
• DB-013254
• Benzoyl chloride, pfluoro
• Benzoyl chloride, 4fluoro
• pFluorobenzoic acid chloride
• FF64280
• 206-961-4
• DTXCID2039750
• pFluorobenzoyl chloride

• MDL： MFCD00000684
• Inchi： 1S/C7H4ClFO/c8-7(10)5-1-3-6(9)4-2-5/h1-4H
• InChI Key： CZKLEJHVLCMVQR-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)F)=O
• BRN： 386215

Computed Properties

• Exact Mass: 157.99300
• Monoisotopic Mass: 157.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.342 g/mL at 25 °C(lit.)
• Melting Point: 10-12 °C (lit.)
• Boiling Point: 82 °C/20 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.532(lit.)
• Water Partition Coefficient: Reacts with water.
• PSA: 17.07000
• LogP: 2.20470
• Solubility: Not available
• Sensitiveness: Lachrymatory

4-Fluorobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：10-19
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：T
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 4-Fluorobenzoyl chloride

Chemical Profile of 4-Fluorobenzoyl Chloride (CAS No 403-43-0)

4-Fluorobenzoyl chloride, with the chemical formula C₇H₄ClFO, is a fluorinated derivative of benzoyl chloride. This compound is widely recognized in the chemical and pharmaceutical industries due to its versatile reactivity and utility in synthetic chemistry. The presence of a fluorine atom at the para position relative to the carbonyl group significantly influences its electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS No 403-43-0 uniquely identifies this compound in scientific literature and commercial databases, ensuring precise classification and handling. 4-Fluorobenzoyl chloride is primarily utilized as a building block in organic synthesis, particularly in the formation of amides, esters, and other functionalized compounds. Its reactive chloro group readily participates in nucleophilic substitution reactions, enabling the introduction of diverse substituents into complex molecular frameworks.

In recent years, 4-Fluorobenzoyl chloride has garnered attention for its role in pharmaceutical research. The fluorine atom's electron-withdrawing nature enhances the electrophilicity of the carbonyl carbon, facilitating efficient acylation reactions. This property is particularly advantageous in drug discovery programs where rapid and high-yielding functional group transformations are essential.

One of the most significant applications of 4-Fluorobenzoyl chloride is in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds often exhibit improved metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, studies have demonstrated its utility in generating fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), where the introduction of a fluorine atom at specific positions enhances therapeutic efficacy.

Moreover, 4-Fluorobenzoyl chloride has been employed in the development of agrochemicals. The fluorine moiety contributes to the bioactivity and environmental persistence of certain pesticides, making them more effective against target pests while minimizing off-target effects. Research has shown that incorporating fluorine into herbicidal and insecticidal molecules can lead to significant improvements in their performance.

The reactivity of 4-Fluorobenzoyl chloride extends beyond simple acylation reactions. It can also participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl structures. These transformations are crucial for developing novel therapeutic agents with enhanced pharmacological properties.

In academic research, 4-Fluorobenzoyl chloride has been utilized to explore novel synthetic methodologies. For example, its use in asymmetric synthesis has enabled the construction of enantiomerically pure fluorinated compounds, which are increasingly important in medicinal chemistry due to their stereoselective interactions with biological receptors.

The industrial production of 4-Fluorobenzoyl chloride typically involves the chlorination of 4-fluorobenzophenone or through other fluorinated precursors under controlled conditions. Ensuring high purity is critical for pharmaceutical applications, as impurities can adversely affect drug efficacy and safety. Advanced purification techniques such as distillation under vacuum or recrystallization from appropriate solvents are commonly employed.

Safety considerations are paramount when handling 4-Fluorobenzoyl chloride due to its potential irritant properties. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn to minimize exposure. Additionally, working areas should be well-ventilated to prevent inhalation of vapors or dust.

The environmental impact of 4-Fluorobenzoyl chloride must also be assessed during its use and disposal. While it does not pose significant acute toxicity risks under normal conditions, responsible management practices should be followed to prevent environmental contamination.

Recent advancements in green chemistry have prompted researchers to explore more sustainable methods for synthesizing 4-Fluorobenzoyl chloride. Catalytic processes that minimize waste and energy consumption are being developed to align with global sustainability goals. These innovations not only improve efficiency but also reduce the ecological footprint of chemical manufacturing.

In conclusion,4-Fluorobenzoyl chloride (CAS No 403-43-0) remains a cornerstone compound in synthetic organic chemistry with far-reaching applications across multiple industries. Its unique reactivity profile makes it indispensable for constructing complex molecules that serve as intermediates in pharmaceuticals and agrochemicals alike.